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Compound of Interest

Compound Name: TCS 359

Cat. No.: B1684614 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: TCS 359 is a potent and selective, ATP-competitive inhibitor of the Fms-like

tyrosine kinase-3 (FLT3) receptor.[1][2] FLT3 is a receptor tyrosine kinase that plays a crucial

role in the development of hematopoietic stem and progenitor cells.[3][4] Dysregulation of FLT3

signaling, often due to mutations, is a significant driver in the pathogenesis of Acute Myeloid

Leukemia (AML).[3][4] Consequently, FLT3 has become a key target for therapeutic

intervention.[3] In vitro kinase assays are fundamental for characterizing the potency and

selectivity of inhibitors like TCS 359 in a controlled, cell-free environment.[5] These application

notes provide detailed protocols for assessing the inhibitory activity of TCS 359 against FLT3

using a fluorescence polarization assay and a cell-based proliferation assay.
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Property Value Reference

IUPAC Name

2-[(3,4-

dimethoxybenzoyl)amino]-4,5,

6,7-tetrahydro-1-

benzothiophene-3-

carboxamide

[3]

Synonyms Flt-3 inhibitor, TCS359 [2][3]

Molecular Formula C₁₈H₂₀N₂O₄S [3]

Molecular Weight 360.43 g/mol

CAS Number 301305-73-7 [3]

Purity ≥98% (HPLC)

Solubility
Soluble in DMSO to 25 mM or

30 mM
[3]

Inhibitory Activity of TCS 359 (IC₅₀ Values)
Target / Cell Line Assay Type IC₅₀ Value Reference

FLT3 Kinase
In Vitro Kinase Assay

(FP)
42 nM [1][3][6]

MV4-11 Cells
Cell Proliferation

Assay
340 nM [1][3][6]

HL-60 Cells
Cell Proliferation

Assay
> 100 µM [6]

K562 Cells
Cell Proliferation

Assay
> 100 µM [6]

FLT3 Signaling Pathway and TCS 359 Mechanism of
Action
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Fms-like tyrosine kinase-3 (FLT3) is a receptor tyrosine kinase that, upon binding its ligand

(FLT3L), dimerizes and undergoes autophosphorylation. This activation initiates downstream

signaling cascades, primarily the PI3K/AKT and MAPK/ERK pathways, which are critical for

promoting cell proliferation, differentiation, and survival.[3] TCS 359 acts as an ATP-competitive

inhibitor, binding to the kinase domain of FLT3 and preventing the transfer of a phosphate

group from ATP to its substrates, thereby blocking downstream signaling.[1][2]
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1. Prepare TCS 359
Serial Dilutions

3. Add Kinase, Substrate,
& TCS 359 to Plate

2. Prepare Kinase,
Substrate, ATP Mixes

4. Add ATP/MgCl₂
to Initiate Reaction

5. Incubate 30 min
at Room Temp

6. Add EDTA
to Stop Reaction

7. Add FP-Peptide
& Antibody

8. Incubate 30 min
at Room Temp

9. Read Fluorescence
Polarization

 

1. Plate 10,000 MV4-11
cells per well

2. Add TCS 359 dilutions
or DMSO control

3. Incubate for 72 hours
at 37°C, 5% CO₂

4. Add CellTiter-Glo®
Reagent to each well

5. Incubate 10 min
at Room Temp

6. Measure Luminescence

7. Normalize data and
calculate IC₅₀ value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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